Cas no 1368537-20-5 (1-1-(3-bromophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-bromophenyl)cyclopropylethan-1-one
• CAS No: 1368537-20-5
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 5857567
• PubChem ID: 82292418
• Update Time: 2025-10-24

1-1-(3-bromophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromophenyl)cyclopropylethan-1-one
• EN300-1895841
• 1368537-20-5
• 1-[1-(3-bromophenyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C11H11BrO/c1-8(13)11(5-6-11)9-3-2-4-10(12)7-9/h2-4,7H,5-6H2,1H3
• InChI Key： RQJUDWHIRCOVIT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-1-(3-bromophenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-(3-Bromophenyl)cyclopropylethan-1-one (CAS No. 1368537-20-5)

1-(3-Bromophenyl)cyclopropylethan-1-one (CAS No. 1368537-20-5) is a specialized organic compound featuring a unique cyclopropyl ketone structure with a 3-bromophenyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in drug discovery. The presence of both the cyclopropyl and bromophenyl moieties makes it a valuable intermediate for synthesizing complex molecules, particularly in the development of bioactive compounds targeting neurological and metabolic disorders.

In recent years, the demand for cyclopropyl-containing compounds like 1-(3-Bromophenyl)cyclopropylethan-1-one has surged, driven by their role in modulating enzyme activity and receptor binding. Researchers frequently search for "synthesis of bromophenyl ketones" or "applications of cyclopropyl ketones in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. Its structural rigidity, imparted by the cyclopropane ring, enhances metabolic stability—a critical factor in drug design—while the bromine atom offers a handle for further functionalization via cross-coupling reactions.

The compound's CAS No. 1368537-20-5 is often referenced in patents and academic journals exploring "small molecule inhibitors" or "kinase-targeted therapies." For instance, its derivatives have been investigated for their potential in treating inflammatory conditions, aligning with the growing interest in "anti-inflammatory drug development." Additionally, its utility in pesticide formulation highlights its agrochemical value, addressing queries like "eco-friendly pest control agents."

From a synthetic perspective, 1-(3-Bromophenyl)cyclopropylethan-1-one is typically prepared via Friedel-Crafts acylation or palladium-catalyzed coupling reactions. These methods are frequently discussed in forums on "advanced organic synthesis techniques." The compound's crystalline solid form and moderate solubility in organic solvents make it suitable for scalable production, a topic of interest for industrial chemists searching for "high-purity ketone derivatives."

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling protocols for brominated compounds are emphasized in guidelines, resonating with searches like "safe handling of aryl bromides." The compound's stability under standard conditions further supports its use in sustainable chemistry initiatives, a hotspot in "green chemistry innovations."

In summary, 1-(3-Bromophenyl)cyclopropylethan-1-one (CAS No. 1368537-20-5) exemplifies the intersection of structural ingenuity and practical utility. Its role in addressing "drug discovery challenges" and "agrochemical advancements" ensures its prominence in scientific discourse, while its synthetic accessibility aligns with industrial demands for efficiency and scalability.